1-((E)-3-(thiophen-2-yl)acryloyl)-3-(1-((E)-3-(thiophen-2-yl)acryloyl)piperidin-4-yl)imidazolidine-2,4-dione

• IUPAC Name: 1-[(E)-3-thiophen-2-ylprop-2-enoyl]-3-[1-[(E)-3-thiophen-2-ylprop-2-enoyl]piperidin-4-yl]imidazolidine-2,4-dione
• InChI: InChI=1S/C22H21N3O4S2/c26-19(7-5-17-3-1-13-30-17)23-11-9-16(10-12-23)25-21(28)15-24(22(25)29)20(27)8-6-18-4-2-14-31-18/h1-8,13-14,16H,9-12,15H2/b7-5+,8-6+
• InChI Key: AAWOFXBWVHYKFU-KQQUZDAGSA-N
• Canonical SMILES: C1CN(CCC1N2C(=O)CN(C2=O)C(=O)C=CC3=CC=CS3)C(=O)C=CC4=CC=CS4
• Isomeric SMILES: C1CN(CCC1N2C(=O)CN(C2=O)C(=O)/C=C/C3=CC=CS3)C(=O)/C=C/C4=CC=CS4
• Molecular Formula: C22H21N3O4S2
• Molecular Weight: 455.6 g/mol

Description

1-((E)-3-(thiophen-2-yl)acryloyl)-3-(1-((E)-3-(thiophen-2-yl)acryloyl)piperidin-4-yl)imidazolidine-2,4-dione is a useful research compound. Its molecular formula is C22H21N3O4S2 and its molecular weight is 455.55. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• Compounds structurally related to the one you've mentioned have been synthesized through various chemical reactions, including Knoevenagel condensation and microwave-assisted synthesis. These compounds have been evaluated for their antimicrobial and antifungal activities , showing good efficacy against gram-positive bacteria and fungi, respectively (Prakash et al., 2011); (Kumar et al., 2013).
• Another area of research involves the synthesis of imidazolidinediones and thiazolidinediones for potential anticancer and antidiabetic applications, exploring their hypoglycemic activity and inhibition of cancer cell growth (Oguchi et al., 2000); (Kumar & Sharma, 2022).

Structural and Spectral Analysis

• Detailed structural and spectral analyses, including X-ray diffraction (XRD) and nuclear magnetic resonance (NMR), have been conducted to elucidate the molecular geometry and electronic properties of these compounds. Such studies provide insights into the tautomeric forms and electronic spectra, helping to understand the molecular basis of their biological activities (Prasad et al., 2018).

Mechanistic Insights and Pharmacological Properties

• The research also extends to the design and synthesis of derivatives with specific pharmacological targets, such as cancer efflux pump inhibitors and antidiabetic agents , demonstrating the versatility and potential of these compounds in medicinal chemistry and drug design (Żesławska et al., 2019); (Kadium et al., 2022).